Cas no 56304-75-7 (6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 56304-75-7
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• MDL: MFCD01765416
• CID: 945201
• PubChem ID: 2747088
• Update Time: 2025-06-28

6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-cyano-6-(2-furanyl)-2-hydroxypyridine
• 6-(2-Furyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 6-(furan-2-yl)-2-oxo-1H-pyridine-3-carbonitrile
• 6-(2-Furyl)-1,2-dihydro-2-oxonicotinonitrile
• 6-(furan-2-yl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 6-furan-2-yl-2-oxo-1,2-dihydro-pyridine-3-carbonitrile
• DTXSID90372627
• AKOS005589192
• HMS566L03
• Maybridge1_008869
• PQKKNEIVRPZRNA-UHFFFAOYSA-N
• 6-(furan-2-yl)-2-hydroxypyridine-3-carbonitrile
• EN300-54332
• CS-0251311
• 56304-75-7
• CCG-46972
• SCHEMBL3836372
• 6-(uran-2-yl)-2-oxo-1H-pyridine-3-carbonitrile
• G30073
• CHEBI:228710
• 6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• SR-01000636635-1
• 6-(2-Furyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• MFCD01765416
• FE-0750
• DB-081792
• AKOS004896981
• Z808625056
• Oprea1_872009
• STK658898

• MDL： MFCD01765416
• Inchi： 1S/C10H6N2O2/c11-6-7-3-4-8(12-10(7)13)9-2-1-5-14-9/h1-5H,(H,12,13)
• InChI Key： PQKKNEIVRPZRNA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1=CC=C(C#N)C(N1)=O

Computed Properties

• Exact Mass: 186.04300
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 70.05000
• LogP: 1.91888

Additional information on 6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

Professional Introduction to 6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 56304-75-7)

6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. This heterocyclic compound, with the CAS number 56304-75-7, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of both a furan ring and a nitrile group makes it a valuable scaffold for developing novel bioactive molecules.

The compound's structure consists of a dihydropyridine core, which is well-known for its role in various pharmacological applications, particularly in cardiovascular drugs. The integration of a furan moiety enhances its binding affinity to biological targets, making it an attractive candidate for medicinal chemistry investigations. Additionally, the nitrile group contributes to its reactivity, enabling further functionalization and derivatization for tailored pharmacological profiles.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their prevalence in natural products and synthetic drugs. Among these, dihydropyridines have been extensively studied for their vasodilatory effects, calcium channel modulation, and anti-inflammatory properties. The addition of a furan ring to the dihydropyridine framework introduces new possibilities for modulating these effects while exploring novel mechanisms of action.

One of the most compelling aspects of 6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is its potential as a lead compound in the development of antiviral agents. The furan ring's ability to interact with biological enzymes and receptors has been exploited in several studies aimed at combating viral infections. For instance, recent research has demonstrated that modifications of this scaffold can lead to compounds with inhibitory activity against viral proteases and polymerases, offering promising avenues for antiviral drug design.

The nitrile group in the molecule also plays a crucial role in its pharmacological behavior. Nitriles are known to exhibit diverse biological activities, including analgesic, anti-inflammatory, and anticancer effects. By incorporating this functional group into the dihydropyridine-furan framework, researchers can fine-tune the compound's properties to target specific disease pathways. This dual functionality makes 6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile a multifaceted tool in drug discovery.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that the presence of both the furan and nitrile groups optimizes interactions with target proteins, leading to improved binding affinities. These insights have guided the design of more potent derivatives with enhanced pharmacokinetic profiles. Such computational approaches are becoming indispensable in modern drug development pipelines.

The synthesis of 6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile involves multi-step organic reactions that highlight the ingenuity of synthetic organic chemistry. Key steps include condensation reactions between furfural derivatives and cyano-substituted acrylonitriles under controlled conditions. These reactions often require careful optimization to ensure high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further structural modifications.

In conclusion, 6-(furan-2-yl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 56304-75-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in drug discovery efforts. As research continues to uncover new biological targets and mechanisms of action, this compound is poised to play an increasingly important role in developing innovative treatments for various diseases.